4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-(6-methylpyridine-2-carbonyl)piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H22FN3O2/c1-14-4-2-6-18(23-14)20(26)24-11-3-5-15(13-24)12-22-19(25)16-7-9-17(21)10-8-16/h2,4,6-10,15H,3,5,11-13H2,1H3,(H,22,25)
• InChI Key: PUIPVZIFVOPUKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O2
• Molecular Weight: 355.4 g/mol

Description

4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by the name of ML277, and it belongs to the class of small-molecule inhibitors that target ion channels.

Mechanism of Action

The mechanism of action of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide involves the inhibition of the K_V7.1 ion channel. This ion channel is responsible for the repolarization of the cardiac action potential, and its inhibition results in the prolongation of the action potential duration.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide have been extensively studied. This compound has been shown to prolong the cardiac action potential duration, which can lead to the development of arrhythmias. However, this compound has also been shown to have potential therapeutic applications in the treatment of cardiac arrhythmias.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide in lab experiments is its potency and selectivity for the K_V7.1 ion channel. This compound has been shown to be a highly effective inhibitor of this ion channel, which makes it a valuable tool for studying the physiological and pathological roles of this ion channel.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on the liver and kidneys, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide. One potential direction is the development of new analogs of this compound with improved potency and selectivity for the K_V7.1 ion channel.
Another potential direction is the study of the physiological and pathological roles of the K_V7.1 ion channel in different tissues and organs. This ion channel has been shown to be involved in the regulation of several physiological processes, including cardiac function, neuronal excitability, and smooth muscle contraction.
Finally, there is a need for further studies on the potential therapeutic applications of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide in the treatment of cardiac arrhythmias. This compound has shown promising results in preclinical studies, and further studies are needed to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide involves several steps. The first step involves the reaction between 2-chloro-5-fluorobenzonitrile and 6-methyl-2-pyridinecarboxylic acid in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). This reaction results in the formation of 2-(6-methyl-2-pyridinyl)benzonitrile.
In the second step, 2-(6-methyl-2-pyridinyl)benzonitrile is reacted with piperidine-3-carboxylic acid in the presence of a coupling reagent such as EDC and HOBt. This reaction results in the formation of 3-(2-(6-methyl-2-pyridinyl)benzamido)piperidine.
In the final step, 3-(2-(6-methyl-2-pyridinyl)benzamido)piperidine is reacted with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide.

Scientific Research Applications

4-fluoro-N-({1-[(6-methyl-2-pyridinyl)carbonyl]-3-piperidinyl}methyl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to be a potent and selective inhibitor of the K_V7.1 ion channel, which is involved in the regulation of the cardiac action potential.